Cas no 96901-92-7 (8-Azabicyclo[3.2.1]octan-3-amine,8-(phenylmethyl)-)

8-Azabicyclo[3.2.1]octan-3-amine,8-(phenylmethyl)- structure
96901-92-7 structure
Product Name:8-Azabicyclo[3.2.1]octan-3-amine,8-(phenylmethyl)-
CAS No:96901-92-7
MF:C14H20N2
MW:216.322003364563
CID:800690
PubChem ID:12832103
Update Time:2025-04-19

8-Azabicyclo[3.2.1]octan-3-amine,8-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 8-Azabicyclo[3.2.1]octan-3-amine,8-(phenylmethyl)-
    • 8-BENZYL-8-AZABICYCLO[3.2.1]OCTAN-3-AMINE
    • 3-AMINO-8-BENZYL-8-AZABICYCLO[3.2.1]OCTANE
    • A838661
    • EN300-73985
    • DTXSID801262720
    • FT-0650132
    • 8-Benzyl-8-azabicyclo[3.2.1]octan-3-exo-amine
    • (8-Benzyl-8-azabicyclo[3.2.1]oct-3-yl)amine
    • FT-0652571
    • MFCD09753144
    • J-519370
    • 8-(phenylmethyl)-8-azabicyclo[3.2.1]octan-3-amine
    • PB23672
    • 8-Benzyl-8-aza-bicyclo[3.2.1]oct-3-ylamine
    • TQR0332
    • 8-benzyl-8-azabicyclo [3.2.1] octan-3-amine
    • FS-2972
    • BENZYL-8-AZABICYCLO[3.2.1]OCTAN-3-EXO-AMINE
    • SCHEMBL168287
    • 8-Benzyl-8-azabicyclo[3.2.1]octane-3-exo-amine
    • 5-chloro-3,3 inverted exclamation mark(R)-bipyridine
    • exo-8-Benzyl-8-azabicyclo[3.2.1]octan-3-amine
    • TZWXPIKAEAYGPF-UHFFFAOYSA-N
    • NS00006907
    • 76272-36-1
    • AKOS010483162
    • Z792463860
    • 96901-92-7
    • EXO-3-AMINO-8-BENZYL-8-AZABICYCLO[3.2.1]OCTANE
    • 8-Azabicyclo[3.2.1]octan-3-amine, 8-(phenylmethyl)-, endo-
    • MDL: MFCD09750033
    • Inchi: 1S/C14H20N2/c15-12-8-13-6-7-14(9-12)16(13)10-11-4-2-1-3-5-11/h1-5,12-14H,6-10,15H2
    • InChI Key: TZWXPIKAEAYGPF-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)C2CC(CC1CC2)N

Computed Properties

  • Exact Mass: 216.162648646g/mol
  • Monoisotopic Mass: 216.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 29.3Ų

8-Azabicyclo[3.2.1]octan-3-amine,8-(phenylmethyl)- Pricemore >>

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Enamine
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Enamine
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